Cas no 1005697-32-4 (methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate)
1005697-32-4 structure
Product Name:methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate
CAS No:1005697-32-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD04967343
CID:3058290
PubChem ID:17024708
Update Time:2025-04-21
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Methyl-pyrazol-1-yl)-propionic acid methyl ester
- methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate
- STK312716
- CS-0282016
- AKOS000305763
- BBL038905
- methyl 2-(5-methylpyrazol-1-yl)propanoate
- methyl2-(5-methyl-1H-pyrazol-1-yl)propanoate
- 1005697-32-4
- EN300-229045
-
- MDL： MFCD04967343
- Inchi： 1S/C8H12N2O2/c1-6-4-5-9-10(6)7(2)8(11)12-3/h4-5,7H,1-3H3
- InChI Key： PFVLHYLQHFIRKI-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)N1C(C)=CC=N1)=O
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.1Ų
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027160-5g |
2-(5-Methyl-pyrazol-1-yl)-propionic acid methyl ester |
1005697-32-4 | 5g |
￡963.00 | 2022-03-01 | ||
| Fluorochem | 027160-250mg |
2-(5-Methyl-pyrazol-1-yl)-propionic acid methyl ester |
1005697-32-4 | 250mg |
￡152.00 | 2022-03-01 | ||
| Fluorochem | 027160-1g |
2-(5-Methyl-pyrazol-1-yl)-propionic acid methyl ester |
1005697-32-4 | 1g |
￡303.00 | 2022-03-01 | ||
| Chemenu | CM483451-1g |
Methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 97% | 1g |
$154 | 2022-06-14 | |
| Enamine | EN300-229045-0.05g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-229045-0.1g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-229045-0.25g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-229045-0.5g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-229045-1.0g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 1.0g |
$482.0 | 2024-06-20 | |
| Enamine | EN300-229045-2.5g |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate |
1005697-32-4 | 95% | 2.5g |
$781.0 | 2024-06-20 |
methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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